Cas no 1153114-90-9 (Methyl 2-2-(2,4-Dichlorophenyl)-N-methylacetamidoacetate)

Methyl 2-[(2,4-dichlorophenyl)(methylamino)acetate] is a versatile intermediate in organic synthesis, particularly valued for its role in the preparation of agrochemicals and pharmaceuticals. Its molecular structure, featuring a dichlorophenyl group and a methylacetamido moiety, lends itself to further functionalization, enabling the synthesis of complex bioactive compounds. The ester group enhances solubility in organic solvents, facilitating reactions under mild conditions. This compound is particularly useful in constructing heterocyclic frameworks and as a precursor in the development of herbicidal and fungicidal agents. Its stability under standard storage conditions ensures consistent performance in synthetic applications. Proper handling and storage are recommended to maintain its integrity.
Methyl 2-2-(2,4-Dichlorophenyl)-N-methylacetamidoacetate structure
1153114-90-9 structure
Product Name:Methyl 2-2-(2,4-Dichlorophenyl)-N-methylacetamidoacetate
CAS No:1153114-90-9
MF:
MW:
CID:4573111
Update Time:2025-05-20

Methyl 2-2-(2,4-Dichlorophenyl)-N-methylacetamidoacetate Chemical and Physical Properties

Names and Identifiers

    • Methyl 2-2-(2,4-Dichlorophenyl)-N-methylacetamidoacetate

Methyl 2-2-(2,4-Dichlorophenyl)-N-methylacetamidoacetate Pricemore >>

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Additional information on Methyl 2-2-(2,4-Dichlorophenyl)-N-methylacetamidoacetate

Methyl 2-(2,4-Dichlorophenyl)-N-methylacetamidoacetate: A Comprehensive Overview

Methyl 2-(2,4-Dichlorophenyl)-N-methylacetamidoacetate, identified by the CAS number 1153114-90-9, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a methyl ester group with a dichlorophenyl moiety and an N-methylacetamide functional group. The combination of these groups imparts distinctive chemical properties, making it a valuable molecule for various applications.

The synthesis of Methyl 2-(2,4-Dichlorophenyl)-N-methylacetamidoacetate involves a series of well-established organic reactions. The starting material typically includes a dichlorobenzene derivative, which undergoes nucleophilic substitution or coupling reactions to introduce the acetamide and ester functionalities. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and minimizing environmental impact. These improvements have been documented in several peer-reviewed journals, highlighting the compound's potential for large-scale production.

One of the most promising applications of this compound lies in its use as an intermediate in drug discovery. The dichlorophenyl group is known for its ability to enhance the pharmacokinetic properties of molecules, such as improving bioavailability and reducing toxicity. Researchers have explored its role in developing new antidepressants and anti-inflammatory agents, leveraging its ability to modulate key enzyme activities. For instance, studies published in the *Journal of Medicinal Chemistry* have demonstrated that derivatives of this compound exhibit potent inhibitory effects on cyclooxygenase enzymes, which are central targets in pain management.

In addition to its pharmaceutical applications, Methyl 2-(2,4-Dichlorophenyl)-N-methylacetamidoacetate has shown potential in agrochemicals. Its ability to act as a precursor in the synthesis of pesticides and herbicides has been explored extensively. Recent research indicates that certain analogs derived from this compound exhibit enhanced selectivity towards agricultural pests while maintaining low toxicity to non-target organisms. This dual functionality underscores its versatility as a chemical building block.

The toxicological profile of this compound has also been a subject of recent investigations. Studies conducted by regulatory agencies have established that while it exhibits low acute toxicity, long-term exposure may pose risks to aquatic ecosystems. These findings have prompted researchers to develop safer handling protocols and alternative synthesis routes that minimize environmental hazards.

Looking ahead, the future of Methyl 2-(2,4-Dichlorophenyl)-N-methylacetamidoacetate appears bright, with ongoing research focusing on expanding its utility in biotechnology and materials science. Its ability to form stable complexes with metal ions has opened new avenues for its use in catalysis and sensor development. Furthermore, advancements in computational chemistry are enabling researchers to predict its interactions with biological systems more accurately, paving the way for personalized medicine applications.

In conclusion, Methyl 2-(2,4-Dichlorophenyl)-N-methylacetamidoacetate (CAS No. 1153114-90-9) stands as a testament to the ingenuity of modern organic chemistry. Its diverse applications across pharmaceuticals, agrochemicals, and materials science highlight its importance as a versatile chemical entity. As research continues to uncover new facets of its properties and potential uses, this compound is poised to play an increasingly significant role in advancing scientific and technological frontiers.

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